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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of strontium
bromide (SrBr₂) in various organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development who require

precise solubility data and an understanding of the methodologies for its determination.

Core Data: Solubility of Strontium Bromide
The solubility of strontium bromide in organic solvents is a critical parameter in various

chemical processes, including synthesis, purification, and formulation. The following tables

summarize the available quantitative data, offering a clear comparison of solubility across

different solvents and temperatures.

Table 1: Solubility of Strontium Bromide in Alcohols
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Methanol 10 115

20 119.4

30 123.4

40 125.5

50 129.6

60 136.1

70 144.6

Absolute Ethanol 10 63.6

20 63.9

30 64.9

40 73.5

50 75.2

60 75.5

70 75.7

80 77.8

i-Amyl Alcohol 25 37.7

Data sourced from Seidell, A. (1940). Solubilities of inorganic and metal organic compounds.

3rd ed., vol. 1. D. Van Nostrand Company.[1]

Table 2: Solubility of Strontium Bromide in Ketones
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Acetone 0 0.869

20 0.6

50 0.274

Data sourced from Seidell, A. (1940). Solubilities of inorganic and metal organic compounds.

3rd ed., vol. 1. D. Van Nostrand Company.[1]

Qualitative Solubility Observations:

Soluble in: Carbinol, ethanol, and amyl alcohol.[2][3][4]

Insoluble in: Ether.[2][3][4]

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. While the

precise, historical methods for the data cited above may vary, a general and robust

methodology for determining the solubility of an inorganic salt like strontium bromide in an

organic solvent involves the equilibrium concentration method, often coupled with gravimetric

or spectroscopic analysis.

General Experimental Protocol: Isothermal Equilibrium
Method
This method relies on creating a saturated solution at a constant temperature and then

determining the concentration of the solute in that solution.

Materials and Equipment:

Anhydrous Strontium Bromide (SrBr₂)

High-purity organic solvent of interest
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Temperature-controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane material)

Drying oven

Gravimetric analysis equipment (e.g., evaporating dish) or a suitable spectroscopic

instrument (e.g., ICP-OES for strontium analysis).

Procedure:

Sample Preparation: An excess amount of anhydrous strontium bromide is added to a

known volume or mass of the organic solvent in a sealed container. This ensures that a

saturated solution is formed.

Equilibration: The container is placed in a temperature-controlled shaker or water bath set to

the desired temperature. The mixture is agitated for a sufficient period (e.g., 24-48 hours) to

ensure that equilibrium is reached between the dissolved and undissolved solute.

Phase Separation: Once equilibrium is established, the agitation is stopped, and the solid

phase is allowed to settle. A sample of the supernatant (the saturated solution) is carefully

withdrawn using a syringe and immediately filtered to remove any undissolved solid

particles. The filtration should be performed at the same temperature as the equilibration to

prevent any change in solubility.

Concentration Determination (Gravimetric Method):

A known mass or volume of the clear, saturated filtrate is transferred to a pre-weighed

evaporating dish.

The solvent is carefully evaporated at a controlled temperature. For volatile organic

solvents, this can be done in a fume hood or under a gentle stream of inert gas.
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Once the solvent is completely removed, the evaporating dish containing the solid residue

(strontium bromide) is placed in a drying oven to remove any residual solvent.

The dish is cooled in a desiccator and then weighed. The mass of the dissolved strontium
bromide is determined by subtracting the initial mass of the evaporating dish.

The solubility is then calculated as the mass of the dissolved strontium bromide per a

given mass or volume of the solvent.

Concentration Determination (Spectroscopic Method):

The clear, saturated filtrate is carefully diluted with a suitable solvent to a concentration

range appropriate for the analytical instrument (e.g., Inductively Coupled Plasma - Optical

Emission Spectrometry, ICP-OES).

The concentration of strontium in the diluted solution is measured using the calibrated

instrument.

The original concentration in the saturated solution is then calculated by taking into

account the dilution factor.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of

strontium bromide in an organic solvent using the isothermal equilibrium method.
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Solubility Determination Workflow
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This guide provides essential data and a foundational understanding of the experimental

procedures for determining the solubility of strontium bromide in organic solvents. For specific

applications, it is recommended to consult peer-reviewed literature to obtain detailed protocols

and to ensure the purity of the materials used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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